4,4/'-Bis(dimethylamino)benzophenone

• CAS No.: 90-94-8
• Product Name: 4,4/'-Bis(dimethylamino)benzophenone
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: bis[4-(dimethylamino)phenyl]methanone
• Standard InChI: InChI=1S/C17H20N2O/c1-18(2)15-9-5-13(6-10-15)17(20)14-7-11-16(12-8-14)19(3)4/h5-12H,1-4H3
• Standard InChIKey: VVBLNCFGVYUYGU-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)N(C)C
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)N(C)C
• Boiling Point: greater than 680 °F at 760 mm Hg (decomposes) (NTP, 1992); ABOVE 360 °C WITH DECOMP
• Colorform: WHITE TO GREENISH LEAFLETS; LEAF IN ALCOHOL, NEEDLES IN BENZENE
• Melting Point: 342 °F (NTP, 1992); 179.0 °C; 172 °C
• Physical Description: Michler's ketone appears as white to greenish crystalline leaflets or blue powder. (NTP, 1992)
• Description: Michler's Ketone is a white to green colored leaflet material that emits toxic fumes of nitrogen oxides when heated to decomposition. Michler's ketone is used as a chemical intermediate in making dyes and pigments, particularly auramine derivatives, for dyeing paper, textiles, and leather. Exposure to Michler's ketone affects the central nervous system. It is reasonably anticipated to be a human carcinogen. (NCI05); Michler's ketone appears as white to greenish crystalline leaflets or blue powder. (NTP, 1992); 4,4'-Bis(dimethylamino)benzophenone is a member of benzophenones.
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 0.00 M; PRACTICALLY INSOL IN WATER; SOL IN ALCOHOL, WARM BENZENE, VERY SLIGHTLY SOL IN ETHER; VERY SOL IN PYRIMIDINE
• Synonyms: 4,4'-bis(dimethylamino)benzophenone; Michler's ketone
• PubChem Compound: 7031
• Last Modified: Nov 11 2021